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Compound of Interest

Compound Name: m-Chlorobenzenesulfenyl chloride

Cat. No.: B8487862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the safety data sheet

(SDS) for m-Chlorobenzenesulfenyl chloride, a compound of significant interest in chemical

synthesis and pharmaceutical development. Understanding the hazards and proper handling

procedures associated with this chemical is paramount for ensuring laboratory safety and

mitigating potential risks. This guide summarizes key quantitative safety data, outlines

emergency protocols, and visualizes critical safety workflows to support researchers in its safe

and effective use.

Chemical Identity and Properties
m-Chlorobenzenesulfenyl chloride, also known as 3-Chlorobenzenesulfonyl chloride, is

identified by the CAS number 2888-06-4.[1][2][3] It is a corrosive liquid with a molecular

formula of C6H4Cl2O2S and a molecular weight of 211.07 g/mol .[1] The following tables

provide a structured overview of its physical and chemical properties based on available safety

data sheets.
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Property Value Source

Physical State Liquid [4]

Appearance Yellow [4]

Odor No information available [4]

Boiling Point 102 - 103 °C @ 0.9 mmHg [4]

Melting Point 21°C [2]

Flash Point 110 °C (closed cup)

Density 1.499 g/mL at 25 °C

Refractive Index n20/D 1.568

Water Solubility Insoluble [5]

Hazard Identification and Classification
m-Chlorobenzenesulfenyl chloride is classified as a hazardous chemical. It is corrosive and

can cause severe skin burns and eye damage.[4][6] The signal word for this chemical is

"Danger".[4][6]

Hazard Class Category GHS Code

Skin Corrosion/Irritation 1B H314

Serious Eye Damage/Eye

Irritation
1 H314

Corrosive to metals 1 H290

Experimental Protocols: Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical. The following

protocols are derived from standard safety data sheet recommendations.

First-Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Seek immediate medical attention.[4]

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[4]

Spill Response
In the event of a spill, the primary objective is to contain the material and prevent its spread

while ensuring the safety of personnel.

Initial Actions Containment & Cleanup Decontamination Disposal

Evacuate personnel
from spill area

Ensure adequate
ventilation

Remove all sources
of ignition

Absorb with inert
material (e.g., sand,

vermiculite)

Collect into a suitable,
closed container for

disposal

Clean the spill area
thoroughly with a suitable

decontaminating agent

Dispose of waste in
accordance with local,

state, and federal
regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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